Cas no 1909325-53-6 (2-Amino-2-(3,5-dichlorophenyl)propan-1-ol hydrochloride)

• Product Name: 2-Amino-2-(3,5-dichlorophenyl)propan-1-ol hydrochloride
• CAS No: 1909325-53-6
• MF: C₉H₁₂Cl₃NO
• MW: 256.556679725647
• MDL: MFCD29047368
• CID: 4629147
• PubChem ID: 121552877
• Update Time: 2025-05-21

2-Amino-2-(3,5-dichlorophenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3,5-dichlorophenyl)propan-1-ol hydrochloride
• Z2238508672
• 2-amino-2-(3,5-dichlorophenyl)propan-1-ol;hydrochloride
• 2-Amino-2-(3,5-dichlorophenyl)propan-1-ol hydrochloride

• MDL： MFCD29047368
• Inchi： 1S/C9H11Cl2NO.ClH/c1-9(12,5-13)6-2-7(10)4-8(11)3-6;/h2-4,13H,5,12H2,1H3;1H
• InChI Key： GJIBHWQBMMGPDW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C)(CO)N)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Topological Polar Surface Area: 46.2

Additional information on 2-Amino-2-(3,5-dichlorophenyl)propan-1-ol hydrochloride

2-Amino-2-(3,5-Dichlorophenyl)Propan-1-ol Hydrochloride

The compound 2-Amino-2-(3,5-Dichlorophenyl)Propan-1-ol Hydrochloride (CAS No. 1909325-53-6) is a versatile and intriguing chemical entity with significant applications in various fields. This compound is characterized by its unique structure, which combines an amino group, a dichlorophenyl moiety, and a hydroxyl group in a single molecule. The presence of these functional groups imparts it with diverse chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-Amino-2-(3,5-Dichlorophenyl)Propan-1-ol Hydrochloride in the field of pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting specific diseases. For instance, its ability to act as a chiral building block has been leveraged in the creation of enantiomerically pure molecules, which are crucial for modern drug discovery.

In addition to its pharmacological applications, this compound has also found utility in organic synthesis. Its dichlorophenyl group makes it an ideal candidate for Suzuki-Miyaura coupling reactions, enabling the construction of complex aromatic systems. Furthermore, the amino and hydroxyl groups provide opportunities for further functionalization, making this compound a valuable intermediate in multi-step synthesis pathways.

The synthesis of 2-Amino-2-(3,5-Dichlorophenyl)Propan-1-ol Hydrochloride involves a series of well-established organic reactions. Typically, it is prepared via the alkylation of an amino alcohol with a dichlorobenzaldehyde derivative, followed by hydrochloric acid treatment to form the hydrochloride salt. This method ensures high purity and scalability, making it suitable for both laboratory and industrial production.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed insights into its molecular structure and confirm the presence of all functional groups. Additionally, its physical properties, including melting point and solubility, have been extensively studied to optimize its handling and storage conditions.

One of the most promising areas of research involving 2-Amino-2-(3,5-Dichlorophenyl)Propan-1-ol Hydrochloride is its application in chiral recognition and asymmetric catalysis. Scientists have demonstrated that this compound can serve as a chiral ligand in transition-metal-catalyzed reactions, enabling the selective formation of enantiomeric products. This capability is particularly valuable in the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound. Researchers are investigating catalysts that can reduce energy consumption and minimize waste generation during its production. Such efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, 2-Amino-2-(3,5-Dichlorophenyl)Propan-1-ol Hydrochloride (CAS No. 1909325-53-6) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse applications in pharmacology, organic synthesis, and catalysis. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern chemistry and medicine.